molecular formula C16H12N4O3S2 B529604 4-[[(Z)-(7-oxo-6H-pyrrolo[2,3-g][1,3]benzothiazol-8-ylidene)methyl]amino]benzenesulfonamide

4-[[(Z)-(7-oxo-6H-pyrrolo[2,3-g][1,3]benzothiazol-8-ylidene)methyl]amino]benzenesulfonamide

Cat. No. B529604
M. Wt: 372.4 g/mol
InChI Key: LTYGAJVXAFJKSY-XFFZJAGNSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

GW297361X is an inhibitor of active Vaccinia-Related Kinases (VRK).

Scientific Research Applications

  • Chemical Synthesis and Structural Analysis : This compound has been involved in studies focusing on the synthesis of various heterocyclic compounds. For instance, Bell and Conklin (1968) explored the formation of pyrrolo[2,1-c][1,2,4]benzothiadiazines from reactions involving o-amino-benzenesulfonamides, which are structurally related to the compound (Stanley C. Bell and G. Conklin, 1968).

  • Applications in Photodynamic Therapy : A study by Pişkin, Canpolat, and Öztürk (2020) discussed the synthesis of new zinc phthalocyanine substituted with benzenesulfonamide derivative groups. These compounds exhibit properties useful for photodynamic therapy applications, especially in cancer treatment (M. Pişkin, E. Canpolat, Ö. Öztürk, 2020).

  • Antitumor Activity : Research by Alqasoumi et al. (2009) involved the synthesis of novel derivatives, including benzenesulfonamide compounds, to evaluate their antitumor activity. Some compounds exhibited effectiveness surpassing reference drugs like doxorubicin (S. Alqasoumi, M. M. Ghorab, Z. Ismail, S. M. Abdel-Gawad, M. El-Gaby, H. M. Aly, 2009).

  • Carbonic Anhydrase Inhibitory and Anticancer Activity : Eldehna et al. (2017) reported the synthesis of benzenesulfonamides as inhibitors of carbonic anhydrase isoforms and their anticancer activity against breast and colorectal cancer cell lines (Wagdy M. Eldehna, Mahmoud F. Abo-Ashour, A. Nocentini, P. Gratteri, I. Eissa, Mohamed Fares, Omnia E. Ismael, H. Ghabbour, M. Elaasser, H. Abdel‐Aziz, C. Supuran, 2017).

  • Antimicrobial Activity : Sarvaiya, Gulati, and Patel (2019) synthesized compounds including benzenesulfonamide derivatives and evaluated their antimicrobial activity against various bacteria and fungi (Nikulsinh Sarvaiya, Sheetal Gulati, Harshil Patel, 2019).

  • Antidiabetic Activity : Moreno-Díaz et al. (2008) synthesized benzenesulfonamide derivatives and evaluated their antidiabetic activity in a non-insulin-dependent diabetes mellitus rat model, showing significant plasma glucose level reduction (Hermenegilda Moreno-Díaz, R. Villalobos-Molina, R. Ortiz-Andrade, Daniel Díaz-Coutiño, J. Medina-Franco, S. Webster, M. Binnie, S. Estrada-Soto, M. Ibarra-Barajas, I. León‐Rivera, G. Navarrete-Vázquez, 2008).

properties

Molecular Formula

C16H12N4O3S2

Molecular Weight

372.4 g/mol

IUPAC Name

4-[[(Z)-(7-oxo-6H-pyrrolo[2,3-g][1,3]benzothiazol-8-ylidene)methyl]amino]benzenesulfonamide

InChI

InChI=1S/C16H12N4O3S2/c17-25(22,23)10-3-1-9(2-4-10)18-7-11-14-12(20-16(11)21)5-6-13-15(14)24-8-19-13/h1-8,18H,(H,20,21)(H2,17,22,23)/b11-7-

InChI Key

LTYGAJVXAFJKSY-XFFZJAGNSA-N

Isomeric SMILES

C1=CC(=CC=C1N/C=C\2/C3=C(C=CC4=C3SC=N4)NC2=O)S(=O)(=O)N

SMILES

O=S(C1=CC=C(N/C=C(C2=C(SC=N3)C3=CC=C2N4)\C4=O)C=C1)(N)=O

Canonical SMILES

C1=CC(=CC=C1NC=C2C3=C(C=CC4=C3SC=N4)NC2=O)S(=O)(=O)N

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

GW-589933X;  GW 589933X;  GW589933X;  GW-297361X;  GW 297361X;  GW297361X

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-[[(Z)-(7-oxo-6H-pyrrolo[2,3-g][1,3]benzothiazol-8-ylidene)methyl]amino]benzenesulfonamide
Reactant of Route 2
Reactant of Route 2
4-[[(Z)-(7-oxo-6H-pyrrolo[2,3-g][1,3]benzothiazol-8-ylidene)methyl]amino]benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.